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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316

This technical support center provides guidance for researchers, scientists, and drug
development professionals on troubleshooting and mitigating interference caused by the
BX048 N42 neodymium magnet on sensitive electronic equipment. The BX048 is a powerful
permanent magnet that generates a strong static magnetic field, which can disrupt the
operation of various laboratory instruments.

Troubleshooting Guides
Initial Troubleshooting Flowchart

If you are experiencing unexplained issues with your electronic equipment in the presence of a
BX048 magnet, follow this troubleshooting workflow to diagnose and resolve the problem.
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Problem Identification

Unexplained equipment malfunction

Is the BX048 magnet
near the affected equipment?

Initial Actions

Interference is likely
not from the BX048 magnet.
Investigate other sources.

Increase distance between
magnet and equipment

Observe equipment for
any change in behavior

Resolution & Furth*r Steps

Implement magnetic shielding
(See Experimental Protocols)

!

Consult equipment manual for
magnetic field susceptibility

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for magnetic interference.
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Frequently Asked Questions (FAQSs)

Q1: What type of interference does the BX048 magnet cause?

Al: The BX048 is a neodymium permanent magnet that produces a strong static magnetic
field.[1][2][3][4][5] This is different from electromagnetic interference (EMI) which is caused by
alternating electric and magnetic fields.[6] The static magnetic field from the BX048 can
interfere with the operation of sensitive electronic components.

Q2: Which types of laboratory equipment are most susceptible to interference from the BX048
magnet?

A2: Equipment that relies on magnetic fields for its operation or contains components that are
sensitive to magnetic fields are most at risk. This includes, but is not limited to:

» Electron Beam Lithography Systems: The electron beam is highly sensitive to external
magnetic fields, which can cause inaccuracies in positioning.

e Magnetic Resonance Imaging (MRI) machines: External magnetic fields can interfere with
the homogeneity of the main magnetic field, affecting image quality.

e Precision Laboratory Scales and Balances: Many high-precision scales use magnetic force
restoration, and an external magnetic field can lead to erroneous readings.

» Hall Effect Sensors: These sensors are designed to measure magnetic fields, so they will be
directly affected by the presence of the BX048.[7]

e Older CRT monitors: The electron beam in a CRT is deflected by magnetic fields, causing
image distortion.

» Devices with magnetic storage: Older hard disk drives (HDDs) can be susceptible to data
corruption or loss.[6]

» Relays and Inductors: Strong magnetic fields can alter the performance of these
components.[7]

Q3: Can the BX048 magnet damage my electronic equipment?
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A3: In most cases, the interference is temporary and the equipment will return to normal
operation once the magnet is removed. However, for devices that use magnetic storage media,
such as older hard disk drives, there is a risk of permanent data loss.[6] It is also possible for
very strong magnetic fields to permanently magnetize some components, leading to lasting
performance issues.

Q4: How do | know if the BX048 magnet is causing the problem?

A4: A simple test is to slowly move the BX048 magnet away from the affected equipment. If the
equipment's behavior returns to normal as the distance increases, the magnet is likely the
source of the interference.

Q5: What is a safe distance to keep the BX048 magnet from my sensitive electronic
equipment?

A5: The "safe" distance depends on the susceptibility of your specific equipment. The magnetic
field strength of the BX048 decreases with distance. As a general guideline, it is recommended
to keep strong magnets as far away from sensitive electronics as practical. The table below
provides the calculated magnetic field strength of the BX048 at various distances from its
surface. You should consult your equipment's user manual for its magnetic field immunity
specifications. In general, medical implants and body-worn devices are not normally affected by
fields less than 0.5 mT (5 Gauss).[8]

Data Presentation

Table 1. BX048 Magnetic Field Strength vs. Distance

The following table presents the calculated magnetic field strength in Gauss (G) and millitesla
(mT) at various distances from the surface of the BX048 magnet (1" x 1/4" x 1/2" N42). These
values were obtained using a magnetic field calculator for neodymium magnets.
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Distance from Distance from Magnetic Field Magnetic Field
Surface (inches) Surface (mm) Strength (Gauss) Strength (mT)
0.0 0.0 5876 587.6

0.1 2.54 ~2800 ~280

0.2 5.08 ~1600 ~160

0.5 12.7 ~550 ~55

1.0 25.4 ~180 ~18

2.0 50.8 ~50 ~5

5.0 127.0 ~7 ~0.7

Note: 1 Tesla = 10,000 Gauss

Experimental Protocols
Protocol 1: Testing for Static Magnetic Field
Susceptibility

This protocol outlines a procedure to determine if a piece of electronic equipment is susceptible
to interference from the BX048 magnet.

Objective: To identify the magnetic field strength threshold at which a device begins to
malfunction.

Materials:

Affected electronic equipment (Device Under Test - DUT)

BX048 magnet

Gaussmeter with a probe

Non-magnetic measuring tape or ruler

Lab notebook
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Methodology:

o Establish a Baseline: Power on the DUT and ensure it is operating under normal conditions.
Record all key performance indicators (e.g., signal-to-noise ratio, image stability,
measurement accuracy).

« Initial Magnetic Field Measurement: Place the Gaussmeter probe at the location of the DUT
and record the ambient magnetic field.

« Introduce the Magnetic Field: Slowly bring the BX048 magnet towards the DUT.

e Monitor and Measure: Continuously monitor the DUT's performance. At the first sign of any
deviation from normal operation, hold the magnet in place and measure the distance from
the magnet to the affected component of the DUT.

e Record the Interference Threshold: Use the Gaussmeter to measure the magnetic field
strength at the point of interference. Record this value and the corresponding distance.

» Repeat for Consistency: Remove the magnet and allow the DUT to return to its baseline
operation. Repeat steps 3-5 at least three times to ensure the result is repeatable.
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Caption: Experimental workflow for magnetic field susceptibility testing.

Protocol 2: Evaluating the Effectiveness of Magnetic
Shielding

This protocol provides a method for testing the effectiveness of a magnetic shielding enclosure

or material.

Objective: To quantify the attenuation of the magnetic field provided by a shielding solution.

Materials:
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BX048 magnet

Gaussmeter with a probe

Shielding material or enclosure to be tested

Non-magnetic stand or fixture to hold the Gaussmeter probe
Methodology:

o Reference Measurement: Place the BX048 magnet at a fixed distance from the Gaussmeter
probe. Record the magnetic field strength. This is your reference measurement (B_ref).

¢ Introduce Shielding: Place the shielding material or enclosure between the magnet and the
Gaussmeter probe, ensuring the distance between the magnet and the probe remains the

same.
» Shielded Measurement: Record the new magnetic field strength reading (B_shielded).

» Calculate Shielding Effectiveness (SE): The shielding effectiveness in decibels (dB) can be
calculated using the following formula: SE (dB) = 20 * log10 (B_ref / B_shielded).

o Repeat at Multiple Locations: If testing an enclosure, repeat the measurements at various
points around the enclosure, paying special attention to seams, joints, and openings.

Magnetic Field Source Shielding Measurement

Magnetic Field Lines Attenuated Field>

BX048 Magnet P>| Shielding Material Gaussmeter

Click to download full resolution via product page

Caption: Principle of magnetic shielding effectiveness measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Mitigating Interference from
the BX048 Neodymium Magnet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3268316#interference-from-bx048-on-sensitive-
electronic-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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